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Abstract
Triallyl cyanurate (TAC), with the CAS registry number 101-37-1, is a trifunctional monomer

extensively utilized as a crosslinking agent and co-agent in polymer chemistry.[1] Its unique

structure, featuring a triazine ring with three reactive allyl groups, enables the formation of

highly durable and thermally stable polymer networks.[1][2] This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, mechanisms of

action, and key applications of triallyl cyanurate. Detailed experimental protocols for its

synthesis and use in polymer crosslinking are presented, alongside analytical methodologies

for its characterization. This document aims to serve as a valuable resource for researchers

and professionals working with or exploring the applications of this versatile crosslinking agent.

Chemical and Physical Properties
Triallyl cyanurate is a colorless to pale yellow liquid or crystalline solid at room temperature.[3]

[4] It is characterized by its high thermal stability and solubility in a range of organic solvents.[1]

[5] A summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Triallyl Cyanurate
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Property Value References

CAS Number 101-37-1 [2]

Molecular Formula C₁₂H₁₅N₃O₃ [2]

Molecular Weight 249.27 g/mol [2][6]

Appearance
Colorless to pale yellow liquid

or white crystalline solid
[3][4][5]

Melting Point 26-28 °C [2][7]

Boiling Point 162 °C at 2.5 mmHg [8]

Density 1.11 g/mL at 30 °C [9]

Solubility in Water 0.3 g/L [5]

Solubility in Organic Solvents
Soluble in acetone, benzene,

chloroform, ethanol, ether
[1][5][8]

Flash Point > 230 °F (> 110 °C) [10]

Refractive Index 1.5049 at 25 °C [9]

Synthesis of Triallyl Cyanurate
The primary industrial synthesis of triallyl cyanurate involves the reaction of cyanuric chloride

with allyl alcohol in the presence of an acid acceptor, typically an alkali metal hydroxide like

sodium hydroxide.[1][3][5] The reaction proceeds via a stepwise nucleophilic substitution of the

chlorine atoms on the cyanuric chloride with allyloxy groups.[1]

Synthesis Workflow
The general workflow for the synthesis of triallyl cyanurate is depicted in the following

diagram.
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A generalized workflow for the synthesis of Triallyl Cyanurate.
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Detailed Experimental Protocol for Synthesis
This protocol is a representative example based on methodologies described in the literature.

[1][11][12]

Materials:

Cyanuric chloride

Allyl alcohol

Sodium hydroxide (40% aqueous solution)

Toluene (or another suitable organic solvent)

Deionized water

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Jacketed glass reactor with overhead stirrer, thermometer, and dropping funnel

Cooling bath

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a cooled 500 mL reactor, add 68.0 g (1.171 mol) of allyl alcohol and 120

mL of toluene. Stir the mixture and cool it to below 15 °C using a cooling bath.[1]

Addition of Cyanuric Chloride: Slowly add 65.5 g (0.355 mol) of cyanuric chloride to the

cooled allyl alcohol solution while maintaining vigorous stirring.[1]
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Addition of Sodium Hydroxide: Under vigorous stirring and cooling, add 160 g of 40% sodium

hydroxide solution dropwise. In the initial phase, add approximately 70% of the sodium

hydroxide solution while keeping the temperature at 15 °C. This addition should take about

1.5 hours.[1]

Reaction Progression: After the initial addition of sodium hydroxide, remove the cooling bath

and add the remaining sodium hydroxide solution over 30 minutes, allowing the temperature

to rise naturally to 30 °C.[1]

Reaction Completion: Maintain the reaction mixture at 30 °C with stirring for an additional 4

hours to ensure the reaction goes to completion.[1]

Work-up: After the reaction is complete, add water to the mixture and transfer it to a

separatory funnel. Separate the organic layer containing the triallyl cyanurate.

Washing: Wash the organic layer sequentially with deionized water, a dilute acid solution

(e.g., 5% HCl) to neutralize any remaining base, and finally with a saturated sodium

bicarbonate solution.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and remove the toluene solvent under reduced

pressure using a rotary evaporator.

Purification: Purify the crude triallyl cyanurate by vacuum distillation to obtain a product

with a purity greater than 99%.

Mechanism of Action: Crosslinking of Polymers
Triallyl cyanurate is a highly effective crosslinking agent, particularly in radical-induced

polymerization processes.[1] Its trifunctional nature allows it to form a dense three-dimensional

network structure within a polymer matrix, thereby enhancing the material's thermal stability,

mechanical strength, and chemical resistance.[1][2]

Peroxide-Induced Crosslinking
In peroxide-induced crosslinking, a peroxide initiator (e.g., dicumyl peroxide) decomposes upon

heating to form free radicals. These radicals can then abstract hydrogen atoms from the
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polymer backbone, creating polymer radicals. The polymer radicals can then react with the allyl

groups of triallyl cyanurate, initiating a chain reaction that leads to the formation of a

crosslinked network. The presence of TAC can significantly increase the efficiency of the

crosslinking process.[13][14]

Peroxide Initiator

Free Radicals

Decomposition

Heat

Polymer Chain (e.g., PE)

H-abstraction

Polymer Radical

Triallyl Cyanurate (TAC)
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Mechanism of peroxide-induced crosslinking with TAC.

Radiation-Induced Crosslinking
Similar to peroxide curing, high-energy radiation (e.g., electron beam or gamma radiation) can

generate free radicals on the polymer backbone.[1] Triallyl cyanurate acts as a co-agent or

sensitizer in this process, enhancing the efficiency of crosslinking and allowing for lower

radiation doses to achieve the desired properties.[7][12]

Applications of Triallyl Cyanurate
The primary application of triallyl cyanurate is as a crosslinking agent in the polymer industry.

Its use imparts significant improvements in the properties of various materials.

Table 2: Key Applications of Triallyl Cyanurate
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Application Area Function
Improved
Properties

References

Thermosetting Resins

(e.g., Unsaturated

Polyesters)

Crosslinking Agent

Mechanical strength,

chemical resistance,

thermal stability

[1][3]

Rubber and

Elastomers (e.g.,

EPDM, FKM)

Vulcanization Co-

agent

Heat resistance,

mechanical

properties, processing

characteristics

[1][3][12]

Plastics (e.g., PE,

EVA)
Crosslinking Modifier

Heat and weather

resistance,

mechanical

properties, chemical

corrosion resistance

[2][12]

Adhesives and

Sealants
Crosslinking Agent

Bonding strength,

durability, heat

resistance

[2][3]

Coatings and Paints Crosslinking Agent
Hardness, chemical

resistance, durability
[2][5]

Flame Retardants Synergist

Improved efficacy of

flame retardant

additives

[3]

Photoresists Crosslinking Agent
Patterning in

photolithography
[3]

Experimental Protocols for Polymer Crosslinking
Protocol for Peroxide Crosslinking of Low-Density
Polyethylene (LDPE)
This protocol is a representative example for evaluating the effect of TAC on the crosslinking of

LDPE.
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Materials:

Low-density polyethylene (LDPE) pellets

Dicumyl peroxide (DCP)

Triallyl cyanurate (TAC)

Internal mixer (e.g., Brabender) or two-roll mill

Compression molding press

Xylene for gel content determination

Procedure:

Compounding: Melt-blend LDPE with the desired concentrations of DCP and TAC in an

internal mixer at a temperature that ensures melting of the polymer but is below the

decomposition temperature of the peroxide (e.g., 120 °C). Typical concentrations might

range from 0.5-2.0 phr (parts per hundred resin) for DCP and 0.5-3.0 phr for TAC.

Sample Preparation: Compression mold the compounded material into sheets of a desired

thickness at the same temperature.

Curing: Increase the temperature of the compression molding press to the curing

temperature (e.g., 170-180 °C) to initiate the crosslinking reaction. Maintain this temperature

for a sufficient time to ensure complete peroxide decomposition (e.g., 15-20 minutes).

Cooling: Cool the mold under pressure to room temperature before removing the crosslinked

LDPE sheet.

Characterization:

Gel Content: Determine the extent of crosslinking by measuring the insoluble fraction of

the polymer in a boiling solvent like xylene (ASTM D2765).

Mechanical Testing: Evaluate tensile strength, elongation at break, and modulus according

to standard methods (e.g., ASTM D638).
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Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the melting

temperature and crystallinity of the crosslinked samples.

Protocol for Radiation Crosslinking of Polyvinyl
Chloride (PVC)
This protocol provides a general framework for radiation crosslinking of PVC using TAC.

Materials:

Polyvinyl chloride (PVC) resin

Triallyl cyanurate (TAC)

Plasticizers and stabilizers as required for the PVC formulation

Two-roll mill or extruder

Electron beam or gamma radiation source

Procedure:

Formulation: Prepare a dry blend of PVC resin, TAC (typically 1-5 phr), and other necessary

additives.

Melt Processing: Process the blend into sheets or another desired form using a two-roll mill

or an extruder at a suitable temperature (e.g., 160-180 °C).

Irradiation: Expose the prepared PVC samples to a controlled dose of high-energy radiation

(e.g., 50-200 kGy) from an electron beam or gamma source at room temperature.

Post-Irradiation Treatment: Anneal the samples at a moderate temperature (e.g., 80-100 °C)

for a short period to quench any trapped free radicals.

Characterization: Evaluate the mechanical and thermal properties of the crosslinked PVC as

described in the peroxide crosslinking protocol.
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Analytical Methodologies
The characterization of triallyl cyanurate and its effect on polymer systems can be performed

using various analytical techniques.

Table 3: Analytical Techniques for Characterization

Technique Application
Key Parameters to
Observe

References

Fourier-Transform

Infrared (FTIR)

Spectroscopy

Monitoring the

consumption of TAC

during crosslinking

Decrease in the

intensity of the allyl

C=C stretching peak

at ~1640 cm⁻¹

[5][15]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural confirmation

of TAC and analysis of

crosslinked networks

Presence of signals

corresponding to the

allyl protons in ¹H

NMR; changes in

molecular mobility in

solid-state NMR

[5][6]

Differential Scanning

Calorimetry (DSC)

Thermal properties of

TAC and crosslinked

polymers

Melting point, glass

transition temperature,

heat of fusion, and

curing exotherms

[5][16]

Thermogravimetric

Analysis (TGA)
Thermal stability

Onset of

decomposition

temperature

[5]

Gas Chromatography

(GC)
Purity analysis of TAC

Retention time and

peak area
[8]

Rheometry/Dynamic

Mechanical Analysis

(DMA)

Viscoelastic properties

of crosslinked

polymers

Storage modulus, loss

modulus, tan delta,

and crosslink density

[17]

Safety and Handling
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Triallyl cyanurate is harmful if swallowed and is toxic to aquatic life with long-lasting effects.

[11][13] It is stable under normal conditions but is moisture-sensitive.[5] Incompatible materials

include acids, peroxides, strong oxidizing agents, copper, and iron and its salts.[5][10] When

handling triallyl cyanurate, it is essential to use appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat.[5] Work should be conducted in a well-

ventilated area.[5] Store in a cool, dry place away from sources of ignition.[5]

Conclusion
Triallyl cyanurate is a versatile and highly effective trifunctional monomer that plays a crucial

role in the modification of a wide range of polymeric materials. Its ability to enhance thermal

stability, mechanical strength, and chemical resistance makes it an invaluable component in

numerous industrial applications. The detailed synthesis and application protocols provided in

this guide, along with the summary of its properties and analytical methods, offer a

comprehensive resource for researchers and professionals in the fields of polymer chemistry,

materials science, and related disciplines. Further research into novel applications and the

development of more sustainable synthesis routes for triallyl cyanurate will continue to

expand its utility and importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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